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Introduction
Merotocin (also known as FE 202767) is a synthetic peptide analogue of oxytocin that

functions as a potent and selective oxytocin receptor agonist.[1][2] Developed to address

lactation failure, particularly in mothers of preterm infants, Merotocin offers a significant

advantage over exogenous oxytocin due to its high selectivity for the oxytocin receptor over

vasopressin receptors.[3][4] This selectivity is anticipated to reduce the risk of side effects such

as antidiuresis and cardiovascular effects.[3][4] While clinical development has focused on

human subjects, these protocols outline the experimental application of Merotocin in lactating

sows, a common animal model for lactation research.

Merotocin has a rapid onset of action and a short half-life of approximately 30 minutes

following intranasal administration in humans.[4][5] It is designed to stimulate the milk ejection

reflex, a critical component of successful lactation.[3] Studies in humans have shown that

Merotocin is not transferred into breast milk in quantifiable amounts, suggesting a favorable
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safety profile for nursing offspring.[6][7] The following protocols are designed to facilitate the

investigation of Merotocin's efficacy, pharmacokinetics, and safety in a porcine model.

Data Presentation
Table 1: Pharmacokinetic Parameters of Merotocin in
Humans (for reference)

Parameter
Route of
Administration

Dose Value

Time to Maximum

Plasma Concentration

(Tmax)

Intranasal 5 - 400 µg ~15 minutes[4][5]

Terminal Half-life (t½) Intranasal 5 - 400 µg ~30 minutes[4][5]

Terminal Half-life (t½) Intravenous 20 µg ~10 minutes[4]

Bioavailability Intranasal - Low[5]

Accumulation

Repeated Intranasal

Dosing (every 3

hours)

5 - 400 µg None observed[5]

Transfer to Breast Milk Intravenous 4, 16, and 20 µg

Below limit of

quantification (25.0

pg/mL)[6]

Table 2: Proposed Dose-Response Study Design for
Merotocin in Lactating Sows
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Treatment
Group

Number of
Sows

Merotocin
Dose (per
administration
)

Route of
Administration

Dosing
Frequency

1 (Control) 10 Placebo
Intranasal/Intram

uscular

Every 3 hours for

24 hours

2 (Low Dose) 10 100 µg
Intranasal/Intram

uscular

Every 3 hours for

24 hours

3 (Mid Dose) 10 400 µg
Intranasal/Intram

uscular

Every 3 hours for

24 hours

4 (High Dose) 10 800 µg
Intranasal/Intram

uscular

Every 3 hours for

24 hours

Experimental Protocols
Protocol 1: Investigating the Efficacy of Merotocin on
Milk Ejection and Piglet Growth in Lactating Sows
Objective: To determine the effect of different doses of Merotocin on milk ejection, milk yield,

and subsequent piglet growth.

Materials:

Lactating sows (parity 2-4) and their litters (standardized to 12 piglets per sow).

Merotocin (FE 202767) solution for intranasal or intramuscular administration.

Placebo solution (vehicle).

Intranasal atomizers or syringes for intramuscular injection.

Piglet scale.

Stopwatch.
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Blood collection tubes (for oxytocin and prolactin analysis).

Centrifuge.

-80°C freezer.

Methodology:

Animal Selection and Acclimation: Select healthy, lactating sows 3-5 days postpartum.

House them in standard farrowing crates and allow for a 48-hour acclimation period.

Litter Standardization: Standardize litters to 12 piglets within 24 hours of birth to ensure

uniform suckling stimulus.

Baseline Data Collection:

Weigh all piglets individually at the start of the experiment.

Observe and record the time to first milk ejection during a suckling episode.

Collect a baseline blood sample from the sow via an ear vein catheter.

Treatment Administration:

Administer the assigned dose of Merotocin or placebo (as per Table 2) to the sows. For

intranasal administration, use a mucosal atomization device. For intramuscular injection,

administer into the neck muscle.

Post-Treatment Monitoring:

Immediately following administration, allow the piglets to suckle.

Record the latency to milk ejection.

Observe and record the duration of milk flow.

Collect blood samples from the sow at 5, 15, 30, and 60 minutes post-administration to

measure plasma Merotocin, oxytocin, and prolactin concentrations.
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Piglet Weight Gain:

Weigh all piglets again at 24 and 48 hours after the initial administration to assess weight

gain.

Data Analysis:

Compare the latency to milk ejection, piglet weight gain, and hormone concentrations

between the different treatment groups using appropriate statistical analyses (e.g.,

ANOVA).

Protocol 2: Pharmacokinetic and Safety Assessment of
Merotocin in Lactating Sows
Objective: To determine the pharmacokinetic profile and assess the safety of Merotocin in

lactating sows.

Materials:

Lactating sows (parity 2-4).

Merotocin (FE 202767) solution.

Indwelling ear vein catheters.

Blood collection tubes (EDTA).

Milk collection supplies (syringes, sample tubes).

Centrifuge.

-80°C freezer.

Equipment for monitoring vital signs (heart rate, respiratory rate, temperature).

Methodology:
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Animal Preparation: Place an indwelling catheter in the ear vein of each sow for serial blood

sampling.

Drug Administration: Administer a single dose of Merotocin (e.g., 400 µg) via the chosen

route (intranasal or intramuscular).

Blood Sampling: Collect blood samples at the following time points: pre-dose, and 5, 10, 15,

30, 60, 90, 120, and 240 minutes post-dose.

Milk Sampling: Collect milk samples by hand-milking at pre-dose, and 30, 60, and 120

minutes post-dose.

Sample Processing:

Centrifuge blood samples to separate plasma.

Store plasma and milk samples at -80°C until analysis.

Bioanalysis: Analyze plasma and milk samples for Merotocin concentrations using a

validated analytical method (e.g., LC-MS/MS).

Safety Monitoring:

Monitor the sows for any adverse reactions (e.g., changes in behavior, signs of discomfort,

uterine spasms) for at least 4 hours post-administration.

Record vital signs at regular intervals.

Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax,

AUC, and half-life from the plasma concentration-time data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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